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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzotrifluoride

Cat. No.: B1630778

Synthetic Strategy and Core Principles

The overall synthesis is achieved through two primary chemical transformations:

» Diazotization: The conversion of the primary aromatic amine (3-Amino-5-
chlorobenzotrifluoride) into a diazonium salt using nitrous acid (in situ generated from
sodium nitrite and a strong mineral acid).

o Hydrolysis: The displacement of the diazonium group (-N2*) by a hydroxyl group (-OH)
through heating the aqueous diazonium salt solution, yielding the target phenol.

This approach is favored for its reliability and the availability of inexpensive starting materials.
The expertise in this procedure lies in the careful control of reaction conditions, particularly
temperature, to manage the stability of the highly reactive diazonium salt intermediate.

Reaction Workflow Diagram

The logical flow of the synthesis, from starting material to final product, is outlined below.
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PART 1: Diazotization

3-Amino-5-chlorobenzotrifluoride Sodium Nitrite Solution
in Sulfuric Acid (NaNOz2)
Step 1b
Rp (Slow Additior)

Diazonium Salt Formation
(0-5°C)

ntermediate Transfer

PART 2: HydroVsis & Work-up
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Final Product:
3-Chloro-5-hydroxybenzotrifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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